Cas no 2033056-58-3 (2-Chloro-8-(2-methoxyphenyl)quinazoline)

2-Chloro-8-(2-methoxyphenyl)quinazoline structure
2033056-58-3 structure
Product Name:2-Chloro-8-(2-methoxyphenyl)quinazoline
CAS No:2033056-58-3
MF:C15H11ClN2O
MW:270.71364235878
CID:5667115
Update Time:2024-02-02

2-Chloro-8-(2-methoxyphenyl)quinazoline Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-8-(2-methoxyphenyl)quinazoline
    • Inchi: 1S/C15H11ClN2O/c1-19-13-8-3-2-6-11(13)12-7-4-5-10-9-17-15(16)18-14(10)12/h2-9H,1H3
    • InChI Key: MCZVZNNHDQXBAY-UHFFFAOYSA-N
    • SMILES: N1=C2C(C=CC=C2C2=CC=CC=C2OC)=CN=C1Cl

Experimental Properties

  • Density: 1.281±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 362.2±24.0 °C(Predicted)
  • pka: -0.02±0.30(Predicted)

2-Chloro-8-(2-methoxyphenyl)quinazoline Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ,  Water ;  16 h, 80 °C
Reference
Fused ring pyrimidine compound, intermediate, and preparation method, composition and use thereof
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ,  Water ;  16 h, 80 °C
Reference
Condensed-ring pyrimidylamino derivatives, preparation method therefor, and intermediate, pharmaceutical composition and applications in the treatment of cancer
, World Intellectual Property Organization, , ,

2-Chloro-8-(2-methoxyphenyl)quinazoline Raw materials

2-Chloro-8-(2-methoxyphenyl)quinazoline Preparation Products

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